Cas no 1376444-87-9 ((E)-N-(6-Bromo-1H-benzimidazol-2-yl)-2-(2-chlorophenyl)ethenesulfonamide)

(E)-N-(6-Bromo-1H-benzimidazol-2-yl)-2-(2-chlorophenyl)ethenesulfonamide is a sulfonamide derivative featuring a benzimidazole core with bromo and chlorophenyl substituents. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of both bromo and chloro functional groups enhances its reactivity, enabling selective cross-coupling or substitution reactions. Its rigid benzimidazole scaffold contributes to structural stability, while the ethenesulfonamide moiety offers versatility for further derivatization. This compound is of interest in medicinal chemistry research for its potential applications in designing novel therapeutic agents with optimized pharmacokinetic properties.
(E)-N-(6-Bromo-1H-benzimidazol-2-yl)-2-(2-chlorophenyl)ethenesulfonamide structure
1376444-87-9 structure
Product Name:(E)-N-(6-Bromo-1H-benzimidazol-2-yl)-2-(2-chlorophenyl)ethenesulfonamide
CAS No:1376444-87-9
MF:C15H11BrClN3O2S
MW:412.68874001503
CID:5966146
PubChem ID:75533830
Update Time:2025-10-05

(E)-N-(6-Bromo-1H-benzimidazol-2-yl)-2-(2-chlorophenyl)ethenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1376444-87-9
    • Z1270579947
    • (E)-N-(6-Bromo-1H-benzimidazol-2-yl)-2-(2-chlorophenyl)ethenesulfonamide
    • N-(5-bromo-1H-1,3-benzodiazol-2-yl)-2-(2-chlorophenyl)ethene-1-sulfonamide
    • EN300-26593026
    • Inchi: 1S/C15H11BrClN3O2S/c16-11-5-6-13-14(9-11)19-15(18-13)20-23(21,22)8-7-10-3-1-2-4-12(10)17/h1-9H,(H2,18,19,20)/b8-7+
    • InChI Key: PRDCAEKLBLXGLV-BQYQJAHWSA-N
    • SMILES: BrC1C=CC2=C(C=1)NC(=N2)NS(/C=C/C1C=CC=CC=1Cl)(=O)=O

Computed Properties

  • Exact Mass: 410.94439g/mol
  • Monoisotopic Mass: 410.94439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 83.2Ų

(E)-N-(6-Bromo-1H-benzimidazol-2-yl)-2-(2-chlorophenyl)ethenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26593026-0.05g
N-(5-bromo-1H-1,3-benzodiazol-2-yl)-2-(2-chlorophenyl)ethene-1-sulfonamide
1376444-87-9 95.0%
0.05g
$212.0 2025-03-20

(E)-N-(6-Bromo-1H-benzimidazol-2-yl)-2-(2-chlorophenyl)ethenesulfonamide Related Literature

Additional information on (E)-N-(6-Bromo-1H-benzimidazol-2-yl)-2-(2-chlorophenyl)ethenesulfonamide

Research Brief on (E)-N-(6-Bromo-1H-benzimidazol-2-yl)-2-(2-chlorophenyl)ethenesulfonamide (CAS: 1376444-87-9)

In recent years, the compound (E)-N-(6-Bromo-1H-benzimidazol-2-yl)-2-(2-chlorophenyl)ethenesulfonamide (CAS: 1376444-87-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique benzimidazole and chlorophenyl moieties, has shown promising potential in various therapeutic applications, particularly as a kinase inhibitor and anticancer agent. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of (E)-N-(6-Bromo-1H-benzimidazol-2-yl)-2-(2-chlorophenyl)ethenesulfonamide involves a multi-step process, starting with the bromination of 2-aminobenzimidazole followed by sulfonylation with 2-chlorophenyl ethenesulfonyl chloride. Recent studies have optimized this synthesis to improve yield and purity, with a particular emphasis on the stereoselective formation of the (E)-isomer, which is critical for its biological activity. Advanced analytical techniques, including NMR and LC-MS, have been employed to confirm the structural integrity of the compound.

Mechanistically, this compound has been identified as a potent inhibitor of several protein kinases, including those involved in cell proliferation and survival pathways. In vitro studies have demonstrated its ability to selectively target and inhibit the activity of kinases such as EGFR and VEGFR2, which are often overexpressed in various cancers. Molecular docking simulations have revealed that the bromo-benzimidazole moiety plays a crucial role in binding to the ATP-binding site of these kinases, while the sulfonamide group enhances solubility and bioavailability.

Preclinical evaluations of (E)-N-(6-Bromo-1H-benzimidazol-2-yl)-2-(2-chlorophenyl)ethenesulfonamide have shown promising results in animal models of cancer. For instance, in xenograft models of non-small cell lung cancer (NSCLC), the compound exhibited significant tumor growth inhibition with minimal toxicity. Pharmacokinetic studies indicated favorable absorption and distribution profiles, with a half-life conducive to once-daily dosing. These findings underscore its potential as a lead candidate for further development.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance its therapeutic index and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials.

In conclusion, (E)-N-(6-Bromo-1H-benzimidazol-2-yl)-2-(2-chlorophenyl)ethenesulfonamide represents a promising therapeutic agent with significant potential in oncology. Its unique chemical structure and kinase inhibitory activity make it a valuable candidate for further investigation. Continued research into its mechanism, efficacy, and safety will be essential to fully realize its clinical potential and address the unmet needs in cancer therapy.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.